Cas no 17060-07-0 (1,2-Dichloroethane-d4)

1,2-Dichloroethane-d4 (C2D4Cl2) is a deuterated analog of 1,2-dichloroethane, where all four hydrogen atoms are replaced with deuterium. This isotopically labeled compound is widely used as a solvent and internal standard in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its high isotopic purity and chemical stability. Its non-reactive nature and well-defined spectral properties make it valuable for analytical applications, particularly in studying reaction mechanisms and molecular structures. The deuteration minimizes interference from proton signals, enhancing precision in spectroscopic studies. Additionally, it serves as a useful reagent in synthetic chemistry for deuterium-labeling experiments, offering consistent performance in controlled environments.
1,2-Dichloroethane-d4 structure
1,2-Dichloroethane-d4 structure
Product Name:1,2-Dichloroethane-d4
CAS No:17060-07-0
MF:C2H4Cl2
MW:102.983805656433
MDL:MFCD00037531
CID:87787
PubChem ID:24864675
Update Time:2025-05-27

1,2-Dichloroethane-d4 Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dichloroethane-d4
    • 1,2-Dichloroethane-d4 Solution
    • 1,2-dichloro-1,1,2,2-tetradeuterioethane
    • Ethylene-d4 dichloride
    • ETHYLENE-D4 CHLORIDE
    • ethylene dichloride-D4
    • DEUTERO-1,2-DICHLOROETHANE
    • 1,2-Dichloroethane-d4, Isotopic
    • Ethane-1,1,2,2-d4, 1,2-dichloro-
    • 1,2-DICHLOROETHANE-D4, 99 ATOM % D
    • 17060-07-0
    • MFCD00037531
    • dichloro(?H?)ethane
    • Ethane-1,1,2,2-d4,1,2-dichloro-(8ci,9ci)
    • AS-81207
    • AKOS015903720
    • J-010633
    • 1,2-Dichloroethane D4 2000 microg/mL in Methanol
    • 1,2-Dichloroethane-d4, analytical standard
    • SCHEMBL916016
    • 1,2-Dichloroethane D4
    • D98915
    • 1,2-Dichloroethane D4 1000 microg/mL in Methanol
    • 1,2-Dichloroethane D4; Ethane-1,1,2,2-d4, 1,2-dichloro- (8CI,9CI); Ethane-1,1,2,2-d4, dichloro- (7CI); 1,2-Dichloroethane-d4
    • DTXSID10109457
    • 1,2-Dichloroethane-d4 (Reagent grade)
    • 1,2-dichloro-ethane-1,1,2,2-d4
    • WSLDOOZREJYCGB-LNLMKGTHSA-N
    • DICHLORO((2)H?)ETHANE
    • 1,2-Dichloroethane-D4 (D, 99%)
    • MDL： MFCD00037531
    • Inchi： 1S/C2H4Cl2/c3-1-2-4/h1-2H2/i1D2,2D2
    • InChI Key： WSLDOOZREJYCGB-LNLMKGTHSA-N
    • SMILES： ClC([2H])([2H])C([2H])([2H])Cl

Computed Properties

  • Exact Mass: 101.99400
  • Monoisotopic Mass: 101.9941125g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.307 g/mL at 25 °C(lit.)
  • Melting Point: −35 °C (lit.)
  • Boiling Point: 83 °C(lit.)
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: n20/D 1.443(lit.)
  • Water Partition Coefficient: Partially miscible with water.
  • PSA: 0.00000
  • LogP: 1.46400
  • Sensitiveness: Light sensitive, hygroscopic
  • Color/Form: 2000 μg/mL in methanol
  • Solubility: Uncertain

1,2-Dichloroethane-d4 Security Information

1,2-Dichloroethane-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-JT611-1g
1,2-Dichloroethane-d4
 17060-07-0 99% (Isotopic)
1g
 ￥1299.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-JT611-0.5g
1,2-Dichloroethane-d4
 17060-07-0 99% (Isotopic)
0.5g
 ￥813.0 2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
42281-1g
1,2-Dichloroethane-d
 17060-07-0
1g
 ￥2002.00 2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
42281-5g
1,2-Dichloroethane-d
 17060-07-0
5g
 ￥7456.00 2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
42281-*5x1g
1,2-Dichloroethane-d
 17060-07-0
*5x1g
 ￥9248.00 2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D115109-1g
1,2-Dichloroethane-d4
 17060-07-0 D,99%
1g
 ¥999.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D115109-5×1g
1,2-Dichloroethane-d4
 17060-07-0 D,99%
5×1g
 ￥3,999.00 2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D115109-5g
1,2-Dichloroethane-d4
 17060-07-0 D,99%
5g
 ¥3999.90 2023-09-03
BAI LING WEI Technology Co., Ltd.
M-624-SS-06-1mL
1,2-Dichloroethane-d4 ,0.2 mg/mL in MeOH
 17060-07-0 0.2 mg/mL in MeOH
1mL
 ￥ 309 2022-04-26
BAI LING WEI Technology Co., Ltd.
M-624-SS-06-10X-1mL
1,2-Dichloroethane-d4 ,2.0 mg/mL in MeOH
 17060-07-0 2.0 mg/mL in MeOH
1mL
 ￥ 309 2022-04-26

1,2-Dichloroethane-d4 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17060-07-0)1,2-Dichloroethane-d4
Order Number:A1209050
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):190.0
Email:sales@amadischem.com

1,2-Dichloroethane-d4 Related Literature

Related Categories

17060-07-0 (1,2-Dichloroethane-d4) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:17060-07-0)1,2-Dichloroethane-d4
A1209050
Purity:99%
Quantity:5g
Price ($):190.0
Email